Cas no 2228787-55-9 (O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228787-55-9
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6436806
• PubChem ID: 165642528
• Update Time: 2025-10-22

O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine
• O-[2-(5-bromothiophen-3-yl)propan-2-yl]hydroxylamine
• EN300-1936653
• 2228787-55-9

• Inchi： 1S/C7H10BrNOS/c1-7(2,10-9)5-3-6(8)11-4-5/h3-4H,9H2,1-2H3
• InChI Key： UCWLIUKBMHQPMS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C)(C)ON

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine

Introduction to O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine (CAS No. 2228787-55-9)

O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine (CAS No. 2228787-55-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated thiophene moiety and a hydroxylamine functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine has been extensively studied, with recent advancements in synthetic methodologies leading to more efficient and scalable production processes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex thiophene scaffold. This method not only enhances the yield but also reduces the number of reaction steps, making it a preferred choice for industrial-scale synthesis.

In terms of its chemical properties, O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in biological assays and drug formulation studies. Additionally, the compound's stability under various conditions, including temperature and pH, has been evaluated, demonstrating its robustness and suitability for long-term storage.

The biological activities of O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine have been the focus of numerous research studies. One of the most promising areas of investigation is its potential as an antioxidant. Recent studies have shown that this compound can effectively scavenge reactive oxygen species (ROS), which are known to cause cellular damage and contribute to various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The mechanism by which O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine exerts its antioxidant effects is thought to involve the donation of hydrogen atoms from the hydroxylamine group, thereby neutralizing free radicals.

Beyond its antioxidant properties, O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine has also shown promise in modulating enzyme activity. Specifically, it has been found to inhibit certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to reduced production of pro-inflammatory mediators, making the compound a potential candidate for anti-inflammatory therapies. Preclinical studies have demonstrated that treatment with O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine can significantly reduce inflammation in animal models of arthritis and other inflammatory conditions.

In addition to its therapeutic potential, O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine has been explored for its use as a research tool in biochemical and cellular studies. Its ability to selectively interact with specific protein targets makes it valuable for probing signaling pathways and understanding disease mechanisms. For instance, it has been used to study the role of oxidative stress in neuronal cell death and to investigate the effects of inflammation on tissue repair processes.

The safety profile of O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine has also been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, O-2-(5-bromothiophen-3-y l)propan - 2 - ylhydrox ylamin e strong > (CAS No .< strong > 2 2 8 7 8 7 - 5 5 - 9 strong > ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with its favorable pharmacological properties , positions it as a valuable candidate for further development in both research and clinical settings . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing novel treatment strategies . p > article > response >